4-Hydroxyhexenal
4-Hydroxyhexenal
4-hydroxyhexenal is a fatty aldehyde.
4-Hydroxyhexenal is a uremic toxin. Uremic toxins can be subdivided into three major groups based upon their chemical and physical characteristics: 1) small, water-soluble, non-protein-bound compounds, such as urea; 2) small, lipid-soluble and/or protein-bound compounds, such as the phenols and 3) larger so-called middle-molecules, such as beta2-microglobulin. Chronic exposure of uremic toxins can lead to a number of conditions including renal damage, chronic kidney disease and cardiovascular disease. It is one of non-enzymic lipid mediators of ARA and DHA metabolism, which are chemical messengers that are formed in response to cell stimulation or injury from membrane phospholipids, sphingolipid, and cholesterol.
4-Hydroxyhexenal is a uremic toxin. Uremic toxins can be subdivided into three major groups based upon their chemical and physical characteristics: 1) small, water-soluble, non-protein-bound compounds, such as urea; 2) small, lipid-soluble and/or protein-bound compounds, such as the phenols and 3) larger so-called middle-molecules, such as beta2-microglobulin. Chronic exposure of uremic toxins can lead to a number of conditions including renal damage, chronic kidney disease and cardiovascular disease. It is one of non-enzymic lipid mediators of ARA and DHA metabolism, which are chemical messengers that are formed in response to cell stimulation or injury from membrane phospholipids, sphingolipid, and cholesterol.
Brand Name:
Vulcanchem
CAS No.:
17427-21-3
VCID:
VC21237441
InChI:
InChI=1S/C6H10O2/c1-2-6(8)4-3-5-7/h3-6,8H,2H2,1H3/b4-3+
SMILES:
CCC(C=CC=O)O
Molecular Formula:
C6H10O2
Molecular Weight:
114.14 g/mol
4-Hydroxyhexenal
CAS No.: 17427-21-3
Cat. No.: VC21237441
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol
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Specification
| Description | 4-hydroxyhexenal is a fatty aldehyde. 4-Hydroxyhexenal is a uremic toxin. Uremic toxins can be subdivided into three major groups based upon their chemical and physical characteristics: 1) small, water-soluble, non-protein-bound compounds, such as urea; 2) small, lipid-soluble and/or protein-bound compounds, such as the phenols and 3) larger so-called middle-molecules, such as beta2-microglobulin. Chronic exposure of uremic toxins can lead to a number of conditions including renal damage, chronic kidney disease and cardiovascular disease. It is one of non-enzymic lipid mediators of ARA and DHA metabolism, which are chemical messengers that are formed in response to cell stimulation or injury from membrane phospholipids, sphingolipid, and cholesterol. |
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| CAS No. | 17427-21-3 |
| Molecular Formula | C6H10O2 |
| Molecular Weight | 114.14 g/mol |
| IUPAC Name | (E)-4-hydroxyhex-2-enal |
| Standard InChI | InChI=1S/C6H10O2/c1-2-6(8)4-3-5-7/h3-6,8H,2H2,1H3/b4-3+ |
| Standard InChI Key | JYTUBIHWMKQZRB-ONEGZZNKSA-N |
| Isomeric SMILES | CCC(/C=C/C=O)O |
| SMILES | CCC(C=CC=O)O |
| Canonical SMILES | CCC(C=CC=O)O |
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